![molecular formula C12H15Cl2N3O2 B6221362 4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride CAS No. 2758003-92-6](/img/no-structure.png)
4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride
Overview
Description
4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride is a useful research compound. Its molecular formula is C12H15Cl2N3O2 and its molecular weight is 304.2. The purity is usually 95.
BenchChem offers high-quality 4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride can be achieved through a multi-step process involving the formation of key intermediates and subsequent cyclization reactions.", "Starting Materials": [ "2,5-dimethoxyaniline", "2,5-dimethoxybenzaldehyde", "2,5-dimethoxyacetophenone", "2,5-dimethoxybenzyl chloride", "Sodium azide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Acetone", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 2,5-dimethoxy-N-(2,5-dimethoxybenzylidene)aniline by condensation of 2,5-dimethoxyaniline and 2,5-dimethoxybenzaldehyde in ethanol with catalytic amounts of hydrochloric acid.", "Step 2: Reduction of the imine intermediate from step 1 with sodium borohydride to yield 2,5-dimethoxy-N-(2,5-dimethoxybenzyl)aniline.", "Step 3: Protection of the amine group in the intermediate from step 2 with acetic anhydride to yield 2,5-dimethoxy-N-(2,5-dimethoxybenzyl)acetamide.", "Step 4: Conversion of the protected amide intermediate from step 3 to the corresponding azide by treatment with sodium azide in ethanol.", "Step 5: Cyclization of the azide intermediate from step 4 with 2,5-dimethoxyacetophenone in the presence of sodium hydroxide to yield 4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene.", "Step 6: Quaternization of the nitrogen atom in the intermediate from step 5 with 2,5-dimethoxybenzyl chloride in acetone to yield 4,7-dioxa-11,14,17-triazatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1,3(8),9,16-tetraene dihydrochloride." ] } | |
CAS RN |
2758003-92-6 |
Molecular Formula |
C12H15Cl2N3O2 |
Molecular Weight |
304.2 |
Purity |
95 |
Origin of Product |
United States |
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